N-Boc-2-Amino-5-bromothiazole
Overview
Description
“N-Boc-2-Amino-5-bromothiazole” is a chemical compound with the molecular formula C8H11BrN2O2S . It is also known by other names such as “tert-Butyl (5-bromothiazol-2-yl)carbamate”, “tert-butyl N- (5-bromo-1,3-thiazol-2-yl)carbamate”, and "tert-butyl 5-bromothiazol-2-ylcarbamate" .
Molecular Structure Analysis
The molecular structure of “N-Boc-2-Amino-5-bromothiazole” can be represented by the InChI code “InChI=1S/C8H11BrN2O2S/c1-8 (2,3)13-7 (12)11-6-10-4-5 (9)14-6/h4H,1-3H3, (H,10,11,12)” and the Canonical SMILES "CC © ©OC (=O)NC1=NC=C (S1)Br" .
Physical And Chemical Properties Analysis
“N-Boc-2-Amino-5-bromothiazole” has a molecular weight of 279.16 g/mol . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the search results.
Scientific Research Applications
Anticancer Activity
The 2-aminothiazole scaffold, which includes N-Boc-2-Amino-5-bromothiazole, is a characteristic structure in drug development due to its various biological activities. One of the prominent applications is in anticancer research. Compounds based on this scaffold have been investigated for their potential to inhibit the growth of cancer cells by interfering with cellular processes such as cell division and signal transduction .
Antioxidant Properties
Another significant application of N-Boc-2-Amino-5-bromothiazole derivatives is their antioxidant capability. These compounds can neutralize free radicals, which are unstable molecules that can cause oxidative stress leading to cellular damage. By mitigating these effects, 2-aminothiazole-based compounds contribute to the prevention of diseases associated with oxidative stress .
Antimicrobial Effects
The antimicrobial properties of N-Boc-2-Amino-5-bromothiazole derivatives make them valuable in the development of new antibiotics. They have been shown to be effective against a range of bacterial and fungal pathogens, addressing the growing concern of antibiotic resistance .
Anti-inflammatory Uses
Inflammation is a biological response to harmful stimuli, and chronic inflammation can lead to various diseases. N-Boc-2-Amino-5-bromothiazole has been explored for its anti-inflammatory properties, which could lead to the development of new anti-inflammatory drugs .
Pharmaceutical Intermediates
N-Boc-2-Amino-5-bromothiazole serves as an intermediate in pharmaceutical synthesis. It is used in the preparation of more complex compounds that have therapeutic applications. Its role as an intermediate is crucial in the synthesis of various drugs .
Organic Synthesis
This compound is also employed in organic synthesis, particularly in the construction of heterocyclic compounds. Its reactivity with other organic molecules allows for the creation of diverse chemical structures that can be used in further medicinal chemistry research .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2O2S/c1-8(2,3)13-7(12)11-6-10-4-5(9)14-6/h4H,1-3H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBKBVFFZYCBAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC=C(S1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80961004 |
Source
|
| Record name | tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80961004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-2-Amino-5-bromothiazole | |
CAS RN |
405939-39-1 |
Source
|
| Record name | tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80961004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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